Cas no 97879-87-3 (4,6-Dinitro-N~1~,N~3~-dioctadecylbenzene-1,3-diamine)

• Product Name: 4,6-Dinitro-N~1~,N~3~-dioctadecylbenzene-1,3-diamine
• CAS No: 97879-87-3
• MF: C₄₂H₇₈N₄O₄
• MW: 703.09313249588
• CID: 2820397
• Update Time: 2023-08-07

4,6-Dinitro-N~1~,N~3~-dioctadecylbenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4,6-dinitro-N,N'-dioctadecyl-
• N,N'-dioctadecyl-2,4-dinitro-1,5-diaminobenzene
• N,N'-Bisoctadecyl-4,6-dinitro-1,3-benzenediamine
• 4,6-Dinitro-N~1~,N~3~-dioctadecylbenzene-1,3-diamine

• Inchi： 1S/C42H78N4O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-43-39-37-40(42(46(49)50)38-41(39)45(47)48)44-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37-38,43-44H,3-36H2,1-2H3
• InChI Key： QASUHDDPPNQHGT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=CC=1NCCCCCCCCCCCCCCCCCC)NCCCCCCCCCCCCCCCCCC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 36
• Complexity: 699
• XLogP3: 20.3
• Topological Polar Surface Area: 116